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Compound of Interest

Compound Name: 3-Methylpiperidine-1-carboxamide
CAS No.: 953756-42-8
Cat. No.: B2653305
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

A Note on Methodological Prudence

No specific Safety Data Sheet (SDS) is readily available for 3-Methylpiperidine-1-
carboxamide. The following guidelines have been meticulously developed by extrapolating
data from the parent compound, 3-Methylpiperidine, and general principles for the safe
handling of carboxamide derivatives.[1][2] This document is intended to serve as a
comprehensive guide, but it is imperative that all laboratory personnel conduct their own risk
assessments prior to handling this compound and adhere to all institutional and regulatory
safety protocols.[3][4]

Section 1: Chemical and Physical Properties

Understanding the fundamental properties of a compound is the cornerstone of its safe
handling. The data presented below is a combination of known values for 3-Methylpiperidine
and predicted properties for the carboxamide derivative.

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b2653305#bc-rfq
https://www.benchchem.com/product/b2653305/docs?utm_src=pdf-body#application-notes-and-protocols-for-3-methylpiperidine-1-carboxamide
https://www.benchchem.com/product/b2653305/docs?utm_src=pdf-body#application-notes-and-protocols-for-3-methylpiperidine-1-carboxamide
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylpiperidine
https://webbook.nist.gov/cgi/cbook.cgi?ID=C626562&Mask=200
https://omegachems.site/safety-first-best-practices-for-handling-research-chemicals/
https://merkel.co.il/handling-research-reagents-and-equipment/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2653305?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Property Value Source

Molecular Formula C7H14N20 Inferred

Molecular Weight 142.20 g/mol Inferred
Likely a solid at room

Appearance Inferred
temperature

Boiling Point (of 3-

R 124-125 °C [1]
Methylpiperidine)

Density (of 3-Methylpiperidine)  0.845 g/cm3 at 25 °C [1]

Expected to have some
Solubility solubility in water and polar Inferred

organic solvents.

Section 2: Hazard Identification and Mitigation

Based on the structure, 3-Methylpiperidine-1-carboxamide presents several potential
hazards that require stringent control measures. The primary hazards are associated with the
piperidine moiety, which is known to be corrosive and toxic.[1][5]

Potential Hazards:

o Corrosive: May cause severe skin burns and eye damage upon contact.[1][5]
» Toxic: Harmful if swallowed, in contact with skin, or if inhaled.[1]

e [rritant: May cause respiratory irritation.[5]

Mitigation Strategies:

» Engineering Controls: All handling of 3-Methylpiperidine-1-carboxamide should be
conducted in a certified chemical fume hood to minimize inhalation exposure.[3][4] Eyewash
stations and safety showers must be readily accessible.[4]

o Personal Protective Equipment (PPE): A comprehensive PPE regimen is mandatory.[3][4]
See Section 3 for a detailed breakdown.
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o Administrative Controls: Access to areas where this compound is stored and handled should
be restricted to authorized personnel. All users must be thoroughly trained on these
protocols.

Section 3: Personal Protective Equipment (PPE)
Protocol

The following PPE is required to establish a primary barrier against exposure.[3][4]

. Specifications and
Body Part Required PPE .
Rationale

Nitrile or neoprene gloves are
recommended. Double-gloving
_ _ is advised for prolonged
Hands Chemical-resistant gloves )
handling. Inspect gloves for
any signs of degradation or

punctures before use.

Goggles provide a seal around
the eyes to protect from

Eyes/Face Safety goggles and face shield  splashes. A face shield offers
an additional layer of

protection for the entire face.

A fully buttoned lab coat made

of a flame-retardant material
Body Flame-retardant lab coat provides protection against

splashes and potential fire

hazards.

A respirator with cartridges
appropriate for organic vapors
) ] should be used, especially
Respiratory NIOSH-approved respirator ]
when handling larger
quantities or if there is a

potential for aerosolization.
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Section 4: Storage and Handling Procedures
Storage Protocol

Proper storage is crucial to maintain the integrity of the compound and prevent accidental
exposure.

Container: Store in a tightly sealed, clearly labeled container.[6] The label should include the
full chemical name, hazard pictograms, and the date received.

» Location: Store in a cool, dry, and well-ventilated area designated for toxic and corrosive
materials.[6]

e Segregation: Keep away from incompatible materials such as strong oxidizing agents, acids,
and bases.[7]

e Inventory: Maintain a detailed inventory of the compound, including amounts and dates of
use.

Handling Workflow

The following workflow is designed to minimize exposure during routine handling.
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Workflow for Handling 3-Methylpiperidine-1-carboxamide
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:
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:

Gather all necessary materials
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\

Weigh compound in fume hood

:

Dissolve in appropriate solvent

:

Transfer solution using appropriate tools

Cleinup

Decontaminate all surfaces

:

Dispose of waste in designated containers

:

Doff PPE correctly

:

Wash hands thoroughly
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Caption: A logical workflow for the safe handling of 3-Methylpiperidine-1-carboxamide.
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Section 5: Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency.

Emergency Situation Protocol

Immediately flush the affected area with copious
) amounts of water for at least 15 minutes while
Skin Contact ) ) )
removing contaminated clothing. Seek

immediate medical attention.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i ]

upper and lower eyelids. Seek immediate

medical attention.

Move the individual to fresh air. If breathing is
) difficult, provide oxygen. If breathing has
Inhalation ) o o
stopped, begin artificial respiration. Seek

immediate medical attention.

Do NOT induce vomiting. If the person is
) conscious, rinse their mouth with water and give
Ingestion ]
them one to two glasses of water to drink. Seek

immediate medical attention.

Evacuate the area. Wear appropriate PPE,
including respiratory protection. Absorb the spill
with an inert, non-combustible material such as
Spill vermiculite or sand. Collect the absorbed
material into a labeled, sealed container for
hazardous waste disposal. Do not allow the spill

to enter drains.

Section 6: Waste Disposal

All waste containing 3-Methylpiperidine-1-carboxamide must be treated as hazardous waste.
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o Containers: Use separate, clearly labeled, and sealed containers for solid and liquid waste.

[8][°]

» Labeling: All waste containers must be labeled with "Hazardous Waste" and the full chemical
name.[8]

» Disposal: Dispose of all waste through your institution's Environmental Health and Safety
(EHS) office or a licensed hazardous waste disposal company.[8][9] Do not dispose of this
chemical down the drain or in regular trash.

Section 7: Decontamination Protocol

All surfaces and equipment that have come into contact with 3-Methylpiperidine-1-
carboxamide must be thoroughly decontaminated.

« Initial Wipe-Down: Using an appropriate solvent (e.g., 70% ethanol), wipe down all surfaces
within the fume hood.

e Soapy Water Wash: Wash all glassware and equipment with soap and water.
e Final Rinse: Rinse all items and surfaces with deionized water.

o Waste Disposal: All materials used for decontamination (e.g., paper towels, wipes) must be
disposed of as hazardous waste.

Section 8: Logical Relationship Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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